Cas no 21621-75-0 (1-[1-(isoquinolin-3-yl)-5-methyl-1H-pyrazol-4-yl]ethanone)

• Product Name: 1-[1-(isoquinolin-3-yl)-5-methyl-1H-pyrazol-4-yl]ethanone
• CAS No: 21621-75-0
• MF: C₁₅H₁₃N₃O
• MW: 251.283222913742
• CID: 1408752
• PubChem ID: 30714
• Update Time: 2025-04-20

1-[1-(isoquinolin-3-yl)-5-methyl-1H-pyrazol-4-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[1-(isoquinolin-3-yl)-5-methyl-1H-pyrazol-4-yl]ethanone
• DTXSID50944223
• BRN 0750954
• 21621-75-0
• Methyl 5-methyl-1-(2-quinolyl)-4-pyrazolyl ketone
• 1-[1-(Isoquinolin-3-yl)-5-methyl-1H-pyrazol-4-yl]ethan-1-one
• KETONE, METHYL 5-METHYL-1-(2-QUINOLYL)-4-PYRAZOLYL

• Inchi： 1S/C15H13N3O/c1-10-14(11(2)19)9-17-18(10)15-7-12-5-3-4-6-13(12)8-16-15/h3-9H,1-2H3
• InChI Key： QFURKINDUVMSJB-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=NN(C2C=C3C=CC=CC3=CN=2)C=1C

Computed Properties

• Exact Mass: 251.10599
• Monoisotopic Mass: 251.105862047g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 47.8Ų

Experimental Properties

• PSA: 47.78